Cas no 752161-82-3 (Benzenemethanamine,N-[(1R,2S)-2-ethylcyclopentyl]-a-methyl-, (aR)-)

• Product Name: Benzenemethanamine,N-[(1R,2S)-2-ethylcyclopentyl]-a-methyl-, (aR)-
• CAS No: 752161-82-3
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 561658
• Update Time: 2022-09-22

Benzenemethanamine,N-[(1R,2S)-2-ethylcyclopentyl]-a-methyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-[(1R,2S)-2-ethylcyclopentyl]-a-methyl-, (aR)-
• Benzenemethanamine,N-(2-ethylcyclopentyl)-a-methyl-, [1R-[1a(R*),2a]]- (9CI)
• Benzenemethanamine, N-(2-ethylcyclopentyl)-alpha-methyl-, [1R-[1alpha(R*),2alpha]]- (9CI)
• (1R,2S)-2-ethyl-N-[(1R)-1-phenylethyl]cyclopentan-1-amine

• Inchi： 1S/C15H23N/c1-3-13-10-7-11-15(13)16-12(2)14-8-5-4-6-9-14/h4-6,8-9,12-13,15-16H,3,7,10-11H2,1-2H3/t12-,13-,15+/m1/s1
• InChI Key： VVLUHMQJKASROW-NFAWXSAZSA-N
• SMILES： C1([C@@H](C)N[C@H]2CCC[C@H]2CC)=CC=CC=C1

Computed Properties

• Exact Mass: 217.183
• Monoisotopic Mass: 217.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2